Cas no 2416217-49-5 (3-Azabicyclo[3.2.0]heptane-1-methanol, (1R,5R)-)

• Product Name: 3-Azabicyclo[3.2.0]heptane-1-methanol, (1R,5R)-
• CAS No: 2416217-49-5
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5842601
• PubChem ID: 146155699
• Update Time: 2025-10-25

3-Azabicyclo[3.2.0]heptane-1-methanol, (1R,5R)- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.0]heptane-1-methanol, (1R,5R)-
• rac-[(1R,5R)-3-azabicyclo[3.2.0]heptan-1-yl]methanol
• 2416217-49-5
• EN300-7157433
• [(1R,5R)-3-Azabicyclo[3.2.0]heptan-1-yl]methanol

• Inchi： 1S/C7H13NO/c9-5-7-2-1-6(7)3-8-4-7/h6,8-9H,1-5H2/t6-,7+/m0/s1
• InChI Key： CPMUZLFOGNZOSI-NKWVEPMBSA-N
• SMILES： [C@@]12(CO)[C@@]([H])(CC1)CNC2

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 211.9±13.0 °C(Predicted)
• pka: 14.99±0.10(Predicted)

Additional information on 3-Azabicyclo[3.2.0]heptane-1-methanol, (1R,5R)-

3-Azabicyclo[3.2.0]heptane-1-methanol, (1R,5R)-: A Comprehensive Overview

The compound 3-Azabicyclo[3.2.0]heptane-1-methanol, (1R,5R)- (CAS No. 2416217-49-5) is a bicyclic amine alcohol with a unique structural configuration that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azabicyclic compounds, which are known for their rigid and versatile frameworks, making them valuable in drug design and synthesis. The azabicyclo[3.2.0]heptane core is a derivative of the bicyclo[3.2.0]heptane system, with the addition of an amino group at the 3-position, enhancing its potential for bioactivity.

Recent studies have highlighted the importance of azabicyclic compounds in medicinal chemistry due to their ability to mimic natural product scaffolds and interact with biological targets such as enzymes and receptors. The methanol group at position 1 in this compound adds hydroxyl functionality, which can play a critical role in hydrogen bonding and other non-covalent interactions essential for bioavailability and target binding.

The stereochemistry of this compound, specifically the (1R,5R) configuration, is crucial for its biological activity. Stereoisomers often exhibit vastly different pharmacological profiles due to their distinct spatial arrangements. In this case, the (1R,5R) configuration may influence the compound's ability to bind to specific protein pockets or enzymes, making it a promising candidate for drug development.

From a synthetic standpoint, the preparation of 3-Azabicyclo[3.2.0]heptane-1-methanol involves advanced techniques such as ring-closing metathesis or other cyclization reactions. These methods allow for the precise construction of the bicyclic framework while maintaining stereochemical integrity. Researchers have explored various synthetic pathways to optimize yield and purity, ensuring that this compound can be produced efficiently for further studies.

Recent research has focused on the potential applications of this compound in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies suggest that azabicyclic compounds may modulate neurotransmitter systems by acting as agonists or antagonists at specific receptor sites. The methanol group in this compound could enhance its ability to cross the blood-brain barrier, making it particularly suitable for targeting central nervous system disorders.

In addition to its therapeutic potential, 3-Azabicyclo[3.2.0]heptane-1-methanol has shown promise as a chiral building block in organic synthesis. Its rigid structure and stereogenic centers make it an ideal precursor for constructing complex molecules with defined stereochemistry. This versatility has led to its use in total synthesis projects targeting natural products and bioactive molecules.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability as an orally administered drug. Studies have indicated that its lipophilicity and solubility profile are within acceptable ranges for systemic absorption and distribution. However, further research is needed to evaluate its metabolic stability and clearance pathways to ensure optimal drug-like behavior.

From an environmental standpoint, researchers have examined the biodegradability of azabicyclic compounds like this one to assess their potential impact on ecosystems. Results suggest that these compounds undergo microbial degradation under aerobic conditions, minimizing their persistence in the environment.

In summary, 3-Azabicyclo[3.2.0]heptane-1-methanol, (1R,5R)- represents a compelling molecule with diverse applications in medicinal chemistry and organic synthesis. Its unique structural features and stereochemical properties make it a valuable tool for developing novel therapeutics and advanced chemical building blocks.